molecular formula C6H3ClN2O B8722586 2-Chloro-5-cyanopyridine 1-oxide CAS No. 401590-43-0

2-Chloro-5-cyanopyridine 1-oxide

Cat. No.: B8722586
CAS No.: 401590-43-0
M. Wt: 154.55 g/mol
InChI Key: MBHGEDCAFRQQLI-UHFFFAOYSA-N
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Description

2-Chloro-5-cyanopyridine 1-oxide is a useful research compound. Its molecular formula is C6H3ClN2O and its molecular weight is 154.55 g/mol. The purity is usually 95%.
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Properties

CAS No.

401590-43-0

Molecular Formula

C6H3ClN2O

Molecular Weight

154.55 g/mol

IUPAC Name

6-chloro-1-oxidopyridin-1-ium-3-carbonitrile

InChI

InChI=1S/C6H3ClN2O/c7-6-2-1-5(3-8)4-9(6)10/h1-2,4H

InChI Key

MBHGEDCAFRQQLI-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=[N+](C=C1C#N)[O-])Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Chloropyridine-5-carbonitrile (7.01 g) was dissolved in acetonitrile (70 mL), and urea hydrogen peroxide addition compound (10 g) was added. Trifluoroacetic anhydride was added dropwise to the reaction mixture under ice-cooling and the mixture was stirred at room temperature for 18 hr. The reaction mixture was added to aqueous sodium thiosulfate solution and the mixture was extracted with chloroform. The extract was washed successively with saturated aqueous sodium hydrogencarbonate solution and brine and dried. The solvent was evaporated under reduced pressure and the residue was purified by silica gel chromatography to give 2-chloro-5-cyanopyridine 1-oxide (0.779 g) as a white solid.
Quantity
7.01 g
Type
reactant
Reaction Step One
Quantity
70 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
compound
Quantity
10 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
sodium thiosulfate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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